Cas no 2757917-04-5 (7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2757917-04-5
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6278378
• PubChem ID: 165763899
• Update Time: 2025-06-08

7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101668
• 2757917-04-5
• 7-({[(benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C17H15N3O4/c21-16(22)14-10-20-7-6-13(8-15(20)19-14)9-18-17(23)24-11-12-4-2-1-3-5-12/h1-8,10H,9,11H2,(H,18,23)(H,21,22)
• InChI Key： AEKGAALYQMIJTE-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CN2C=C(C(=O)O)N=C2C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2757917-04-5)

The compound 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2757917-04-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key features of 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid is its versatility in chemical modifications. The presence of the carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This adaptability is crucial for medicinal chemists aiming to optimize drug candidates for improved bioavailability, efficacy, and safety. The Cbz-protected amino group also provides a strategic handle for selective deprotection and subsequent functionalization, which is essential in multi-step synthetic pathways.

In recent years, the demand for imidazo[1,2-a]pyridine-based compounds has surged, driven by their broad biological activities. These include antimicrobial, antiviral, and anti-inflammatory properties, which align with current global health priorities. For instance, the search for new antibiotics to combat drug-resistant bacteria has put imidazo[1,2-a]pyridine derivatives in the spotlight. The compound 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid serves as a critical building block in this context, offering a pathway to develop next-generation antimicrobial agents.

Another area of interest is the application of 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid in cancer research. The imidazo[1,2-a]pyridine scaffold is known to interact with various biological targets, including kinases and GPCRs, which are often implicated in cancer progression. By leveraging the structural features of this compound, researchers can design inhibitors that selectively target cancer cells while minimizing off-target effects. This approach is particularly relevant given the growing emphasis on personalized medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid involves multi-step organic transformations. Key steps typically include the introduction of the Cbz group to protect the amino functionality and the subsequent construction of the imidazo[1,2-a]pyridine ring system. These processes require careful optimization to ensure high yields and purity, which are critical for downstream applications. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly being employed to enhance efficiency and scalability.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also of paramount importance. These factors influence its behavior in biological systems and its suitability for formulation. For example, the carboxylic acid moiety can be exploited to improve water solubility, a common challenge in drug development. Additionally, the Cbz group can be strategically removed under mild conditions, enabling the controlled release of active pharmaceutical ingredients (APIs) in prodrug strategies.

In the context of green chemistry, there is a growing interest in sustainable methods for synthesizing 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid. Researchers are exploring catalytic approaches, biodegradable protecting groups, and solvent-free reactions to minimize environmental impact. This aligns with the broader pharmaceutical industry's commitment to reducing waste and energy consumption while maintaining high standards of product quality.

Looking ahead, the potential applications of 7-({[(Benzyloxy)carbonyl]amino}methyl)imidazo[1,2-a]pyridine-2-carboxylic acid are vast and multifaceted. Its role in drug discovery, coupled with its adaptability to various chemical modifications, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, this compound is likely to remain at the forefront of innovation in medicinal chemistry and beyond.